Cas no 2166945-41-9 (3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 2166945-41-9
• MF: C₇H₈IN₃O
• MW: 277.062393188477
• CID: 5222901
• Update Time: 2025-06-14

3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C7H8IN3O/c1-4-5(8)6-7(12)9-2-3-11(6)10-4/h2-3H2,1H3,(H,9,12)
• InChI Key： XQRSROFVYPADMF-UHFFFAOYSA-N
• SMILES： C12=C(I)C(C)=NN1CCNC2=O

Additional information on 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one

Comprehensive Overview of 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 2166945-41-9)

3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 2166945-41-9) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazolo[1,5-a]pyrazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of an iodo substituent at the 3-position and a methyl group at the 2-position makes this molecule a valuable intermediate for the synthesis of more complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

The structural uniqueness of 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one lies in its fused bicyclic system, which provides a rigid scaffold for molecular interactions. This feature is highly sought after in the design of small-molecule drugs, as it can enhance binding affinity and selectivity toward biological targets. Recent studies have explored its utility in the synthesis of anticancer and anti-inflammatory compounds, aligning with the growing demand for novel therapies in these areas. The compound's CAS No. 2166945-41-9 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key trends in the pharmaceutical industry is the exploration of heterocyclic compounds for their potential in addressing unmet medical needs. 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one fits into this narrative, as its structure offers opportunities for derivatization and optimization. For instance, the iodo group can serve as a handle for further functionalization via cross-coupling reactions, a topic widely discussed in organic chemistry forums. This adaptability makes the compound a versatile building block in the synthesis of drug candidates and biologically active molecules.

In addition to its pharmaceutical applications, 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one has also been investigated for its potential in material science. The compound's aromatic and heterocyclic nature contributes to its stability and electronic properties, making it a candidate for use in organic electronics and photovoltaic materials. This dual applicability in both life sciences and material sciences underscores its interdisciplinary importance.

The synthesis of 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one typically involves multi-step reactions, starting from readily available precursors. Researchers have optimized these protocols to improve yield and purity, ensuring the compound's suitability for high-throughput screening and large-scale production. Its CAS No. 2166945-41-9 is often referenced in patent literature, highlighting its commercial and industrial significance.

As the scientific community continues to explore the potential of pyrazolo[1,5-a]pyrazine derivatives, 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one remains a focal point of interest. Its combination of structural features and reactivity profiles positions it as a valuable tool for chemists and pharmacologists alike. Future research may uncover additional applications, further solidifying its role in advancing both drug discovery and material innovation.